Cas no 1805209-63-5 (2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine
• CAS No: 1805209-63-5
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4887073
• Update Time: 2025-10-28

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine

• Inchi： 1S/C7H5ClF2INO/c8-1-4-5(7(9)10)6(13)3(11)2-12-4/h2,7H,1H2,(H,12,13)
• InChI Key： UBZSRZXKEZZGPR-UHFFFAOYSA-N
• SMILES： IC1=CNC(CCl)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine

Research Briefing on 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine (CAS: 1805209-63-5)

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine (CAS: 1805209-63-5) is a halogenated pyridine derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including chloromethyl, difluoromethyl, hydroxy, and iodo substituents, presents significant potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of enzyme inhibitors, antimicrobial agents, and radiopharmaceuticals.

The primary objective of current research involving this compound is to elucidate its reactivity patterns and evaluate its utility in the synthesis of pharmacologically active compounds. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, to functionalize the pyridine core. These efforts aim to harness the electron-withdrawing effects of the substituents to modulate the compound's reactivity and enhance its binding affinity to biological targets.

Recent findings indicate that 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine exhibits promising activity against a range of bacterial and fungal pathogens. In vitro studies have demonstrated its efficacy in inhibiting the growth of multidrug-resistant strains, suggesting its potential as a lead compound for antimicrobial drug development. Additionally, its iodine moiety has been exploited in the design of radiolabeled probes for diagnostic imaging, highlighting its versatility in biomedical applications.

Further investigations have focused on the compound's mechanism of action, particularly its interaction with key microbial enzymes. Computational modeling and X-ray crystallography studies have provided insights into the structural basis of its inhibitory effects, revealing favorable binding interactions with active sites of target proteins. These findings are instrumental in guiding the rational design of derivatives with improved potency and selectivity.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-5-iodopyridine represents a valuable scaffold in medicinal chemistry, with demonstrated potential in antimicrobial therapy and diagnostic imaging. Ongoing research aims to optimize its pharmacological properties and explore its applications in other therapeutic areas. The compound's unique structural attributes and reactivity profile position it as a promising candidate for future drug discovery efforts.